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Compound of Interest

Compound Name: 2-Chloro-2-methylbutanal

Cat. No.: B14384951 Get Quote

Technical Guide: 2-Chloro-2-methylbutanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical

properties of 2-Chloro-2-methylbutanal, a halogenated aldehyde of interest in synthetic

chemistry and potential applications in drug discovery and development.

Core Physicochemical Data
The essential molecular and physical properties of 2-Chloro-2-methylbutanal are summarized

in the table below. These data are critical for reaction planning, analytical method development,

and computational modeling.
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Property Value Source

Molecular Formula C5H9ClO PubChem[1]

Molecular Weight 120.58 g/mol PubChem[1]

IUPAC Name 2-chloro-2-methylbutanal PubChem[1]

Canonical SMILES CCC(C)(C=O)Cl PubChem[1]

InChI
InChI=1S/C5H9ClO/c1-3-

5(2,6)4-7/h4H,3H2,1-2H3
PubChem[1]

InChIKey
MXWKTIUMQXDJTD-

UHFFFAOYSA-N
PubChem[1]

Chemical Structure and Properties Relationship
The chemical structure of a molecule dictates its physical and chemical properties. The

following diagram illustrates the logical flow from the compound's name to its structural

representation and consequently its key molecular identifiers and properties.
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Compound Identification

Derived Properties

Name

2-Chloro-2-methylbutanal

Structure

CCC(C)(C=O)Cl

Defines

Molecular Formula

C5H9ClO

Determines

Molecular Weight

120.58 g/mol

Determines

Identifiers

InChI InChIKey

Generates

Click to download full resolution via product page

Caption: Logical relationship between the name, structure, and derived properties of 2-Chloro-
2-methylbutanal.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of 2-Chloro-2-
methylbutanal are highly dependent on the specific research context, including scale, required

purity, and available analytical instrumentation. For validated and reproducible methodologies,

researchers are advised to consult peer-reviewed chemical literature and established synthetic

chemistry journals. Key search terms would include "synthesis of 2-Chloro-2-methylbutanal,"
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"preparation of α-chloro aldehydes," and analytical methods such as "GC-MS analysis of

halogenated aldehydes" or "NMR spectroscopy of 2-Chloro-2-methylbutanal."

For specific procedural guidance, it is recommended to refer to publications detailing the

synthesis of structurally related α-chloro aldehydes, as the underlying principles of synthesis

and purification will likely be analogous. Standard laboratory techniques for handling

chlorinated organic compounds should be strictly followed, with appropriate personal protective

equipment and engineering controls in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-2-methylbutanal | C5H9ClO | CID 13199209 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-Chloro-2-methylbutanal molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14384951#2-chloro-2-methylbutanal-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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